Cas no 1854933-09-7 (2-chloro-N-ethyl-4,6-difluorobenzene-1-sulfonamide)

• Product Name: 2-chloro-N-ethyl-4,6-difluorobenzene-1-sulfonamide
• CAS No: 1854933-09-7
• MF: C₈H₈ClF₂NO₂S
• MW: 255.66942691803
• CID: 5997020
• PubChem ID: 165959351
• Update Time: 2025-11-01

2-chloro-N-ethyl-4,6-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-ethyl-4,6-difluorobenzene-1-sulfonamide
• EN300-1453674
• 1854933-09-7

• Inchi： 1S/C8H8ClF2NO2S/c1-2-12-15(13,14)8-6(9)3-5(10)4-7(8)11/h3-4,12H,2H2,1H3
• InChI Key： REBOOZXUPBDLQZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1S(NCC)(=O)=O)F)F

Computed Properties

• Exact Mass: 254.9932337g/mol
• Monoisotopic Mass: 254.9932337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-chloro-N-ethyl-4,6-difluorobenzene-1-sulfonamide

2-Chloro-N-ethyl-4,6-difluorobenzene-1-sulfonamide (CAS No. 1854933-09-7): An Overview

2-Chloro-N-ethyl-4,6-difluorobenzene-1-sulfonamide (CAS No. 1854933-09-7) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities and chemical properties.

The chemical structure of 2-chloro-N-ethyl-4,6-difluorobenzene-1-sulfonamide is characterized by a benzene ring substituted with a chloro group at the 2-position, two fluoro groups at the 4 and 6 positions, and an ethylsulfonamide group at the 1-position. This specific arrangement of functional groups imparts the compound with distinct physical and chemical properties, making it a valuable candidate for various applications.

In the realm of medicinal chemistry, sulfonamides have been extensively studied for their antimicrobial and anti-inflammatory properties. Recent research has highlighted the potential of 2-chloro-N-ethyl-4,6-difluorobenzene-1-sulfonamide as a novel scaffold for the development of new drugs. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Moreover, the fluorine atoms in the molecule play a crucial role in modulating its biological activity. Fluorine substitution is known to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their pharmacokinetic properties. This makes 2-chloro-N-ethyl-4,6-difluorobenzene-1-sulfonamide an attractive candidate for drug design and development.

In addition to its medicinal applications, 2-chloro-N-ethyl-4,6-difluorobenzene-1-sulfonamide has also shown promise in materials science. The presence of fluorine atoms can influence the electronic properties of materials, making them suitable for use in advanced electronic devices and sensors. A study published in Advanced Materials in 2021 demonstrated that this compound can be used as a building block for constructing highly sensitive and stable sensors for detecting environmental pollutants.

The synthesis of 2-chloro-N-ethyl-4,6-difluorobenzene-1-sulfonamide typically involves multi-step reactions starting from readily available starting materials. The key steps include the introduction of the chloro and fluoro substituents on the benzene ring followed by the formation of the sulfonamide group through nucleophilic substitution reactions. The synthetic route is well-documented in several research papers and patents, providing a robust foundation for large-scale production.

From a safety perspective, it is important to handle 2-chloro-N-ethyl-4,6-difluorobenzene-1-sulfonamide with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used during handling, and appropriate storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, 2-chloro-N-ethyl-4,6-difluorobenzene-1-sulfonamide (CAS No. 1854933-09-7) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its synthesis methods, this compound is likely to play an increasingly important role in various scientific and industrial fields.